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Compound of Interest

Compound Name: Chartarin

Cat. No.: B12298714 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Chartarin, also known as Chartreusin

sodium, is not publicly available. This guidance is compiled from general safety protocols for

handling potentially hazardous research chemicals and information on structurally related

compounds. It is imperative to handle Chartreusin sodium with a high degree of caution in a

controlled laboratory setting and to consult with your institution's Environmental Health and

Safety (EHS) department for specific directives. This document is intended for researchers,

scientists, and drug development professionals, providing crucial safety and logistical

information for operational and disposal procedures.

Chartreusin sodium is intended for laboratory research use only and should be handled by

trained personnel familiar with standard laboratory safety procedures.[1] Due to the limited

availability of specific hazard data, this compound must be treated as potentially hazardous.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Chartreusin sodium

to minimize exposure risk.
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Protection Type Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when there is a

risk of splashes.[1]

Protects against splashes and

airborne particles. Standard

eyeglasses do not offer

adequate protection.[1][2]

Hand Protection

Nitrile or neoprene gloves.

Double gloving is

recommended.[1]

Provides a barrier against skin

contact.[1]

Body Protection

A disposable gown or a

dedicated laboratory coat, fully

buttoned.[1][3]

Protects personal clothing from

contamination.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area. A

chemical fume hood is

required when handling

powders or creating solutions

to prevent the inhalation of

dust or aerosols.[1][2][3]

Minimizes inhalation exposure.

[3]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Chartreusin sodium and

ensuring a safe laboratory environment.

Procedural Controls:

Always wash hands thoroughly after handling the compound.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where Chartreusin sodium is handled.

Prepare a designated handling area and ensure it is thoroughly cleaned after use.
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Storage:

Store Chartreusin sodium in a tightly sealed, properly labeled container.

For long-term storage of solutions, it is common to store them at -20°C or -80°C, though

specific product recommendations should be followed if available.

Disposal Plan
All waste materials contaminated with Chartreusin sodium must be treated as hazardous

chemical waste.[1][3] Adherence to all local, state, and federal regulations for hazardous waste

disposal is mandatory.[1]

Step-by-Step Disposal Protocol:

Waste Collection: All materials that have come into contact with Chartreusin sodium must be

collected as hazardous waste. This includes unused solid compounds, solutions,

contaminated labware (e.g., pipette tips, tubes), and contaminated PPE (e.g., gloves,

disposable lab coats).[3] Do not dispose of Chartreusin sodium down the drain.[3]

Waste Segregation:

Solid Waste: Collect solid waste, such as contaminated gloves and plasticware, in a

dedicated, leak-proof container lined with a heavy-duty plastic bag and clearly labeled

"Chartreusin Sodium Solid Waste."[3]

Liquid Waste: Inactivated liquid waste should be poured into a designated, properly

labeled hazardous waste container for liquids. Do not mix with incompatible waste

streams.[2]

Sharps Waste: Needles, syringes, or other sharps contaminated with Chartreusin sodium

should be placed in a puncture-resistant sharps container labeled "Hazardous Chemical

Waste - Sharps."[3]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name, and the primary hazards (e.g., "Toxic").[2][3]
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Storage: Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.[2][3]

Disposal Request: Once a waste container is full or has reached the maximum accumulation

time allowed by your institution, arrange for its disposal through your institution's EHS

department.[3]

Emergency Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Thoroughly clean the spill area.

Report the spill to your supervisor and EHS department.

Personal Exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation persists.[4]

Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids apart. Seek

immediate medical attention.[4]

Diagram: Workflow for Handling a Chartreusin Sodium Spill
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Chartreusin Sodium Spill Response
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Caption: A step-by-step workflow for the safe response to a Chartreusin sodium spill in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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